Cas no 41918-19-8 (2-(1-Oxo-3-phenylpropyl)-1,3-cyclohexanedione)

• Product Name: 2-(1-Oxo-3-phenylpropyl)-1,3-cyclohexanedione
• CAS No: 41918-19-8
• Molecular Formula: C₁₅H₁₆O₃
• Molecular Weight: 244.285744667053
• CID: 6645738

2-(1-Oxo-3-phenylpropyl)-1,3-cyclohexanedione Properties

Names and Identifiers

• InChIKey： ZUQGGYYTTZREMA-UHFFFAOYSA-N
• Inchi： 1S/C15H16O3/c16-12-7-4-8-13(17)15(12)14(18)10-9-11-5-2-1-3-6-11/h1-3,5-6,15H,4,7-10H2
• SMILES： O=C(C1C(=O)CCCC1=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.11
• Heavy Atom Count: 18
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 51.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones